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Compound of Interest

Compound Name:
3-[(3-

Ethylphenoxy)methyl]piperidine

CAS No.: 946713-30-0

Cat. No.: B3171931

Get Quote

Document Control:

Scope: Research & Development (R&D) Laboratory Use Only

Compound Class: Piperidine Ether / Organic Building Block[1]

Status: Research Chemical (Not fully tested; Treat as Hazardous)[1]

Executive Summary
This technical guide provides a risk management framework for 3-[(3-
Ethylphenoxy)methyl]piperidine.[1] Unlike commodity chemicals with established

toxicological profiles, this substance is a specialized building block often used in medicinal

chemistry (e.g., GPCR ligand synthesis).[1]

Critical Safety Directive: As a secondary amine with a lipophilic ether tail, this compound must

be handled as a Corrosive and Acutely Toxic agent until empirical data proves otherwise. The
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absence of specific LD50 data necessitates the use of "Read-Across" toxicology based on the

piperidine pharmacophore.[1]

PART 1: Identification & Physicochemical Logic
Chemical Identity[1][2][3][4]

IUPAC Name: 3-[(3-Ethylphenoxy)methyl]piperidine[1]

Common Analogues: 3-[(3-Methylphenoxy)methyl]piperidine (CAS 693764-34-0)[1][2]

Molecular Formula: C

H

NO[1][3]

Molecular Weight: 219.33 g/mol [1]

SMILES:CCc1cccc(OCC2CCCNC2)c1 (Predicted)[1]

Physicochemical Profile (Predicted vs. Empirical)
Note: Specific physical constants for the 3-ethyl derivative are often unpublished.[1] The values

below are derived from structural analogues (SAR).
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Property Value / Prediction Operational Implication

Physical State
Viscous Oil or Low-Melting

Solid

Likely an oil at RT; may

crystallize if stored cold.[1]

Basicity (pKa)
~10.5 - 11.0 (Piperidine

Nitrogen)

Corrosive. Incompatible with

acids and acid chlorides.[1]

Absorbs atmospheric CO

.[1]

Solubility
Soluble in DCM, MeOH,

DMSO.[1]

Lipophilic tail limits water

solubility; use organic solvents

for cleanup.[1]

Boiling Point >250°C (Predicted)
Low volatility, but aerosols are

highly hazardous.[1]

Flash Point >110°C (Estimated)
Combustible but not highly

flammable (Class IIIB).[1]

PART 2: Hazard Identification & Toxicology (SAR
Analysis)[1]
The "Read-Across" Hazard Assessment
Since specific toxicological data is limited, we apply the Precautionary Principle using the

Piperidine and Phenoxy structural alerts.[1]

GHS Classification (Derived):

Skin Corr.[1][4][5][6][7] 1B (H314): Causes severe skin burns and eye damage (Due to

secondary amine).[1][6]

Acute Tox. 3 (H301/H311): Toxic if swallowed or in contact with skin (Piperidine motif).[1]

Aquatic Chronic 3 (H412): Harmful to aquatic life with long-lasting effects (Phenoxy ether

stability).[1]
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Mechanism of Toxicity
Direct Corrosivity: The unhindered secondary amine protonates tissue proteins upon contact,

causing alkaline hydrolysis (saponification) of cell membranes.[1]

Systemic Toxicity: Piperidine derivatives can act as ganglionic blockers or stimulants.[1] The

ethyl-phenoxy tail increases lipophilicity, potentially enhancing dermal absorption and blood-

brain barrier penetration compared to simple piperidine.[1]

Visualizing the Hazard Logic
The following diagram illustrates how the structural components dictate the safety protocol.

3-[(3-Ethylphenoxy)methyl]piperidine

Piperidine Ring
(Secondary Amine)

Phenoxy Ether
(Lipophilic Tail)

High pH (>11)
Corrosive to Tissue

Neurotoxicity Potential
(Nicotinic Agonism)

Enhanced Dermal Absorption
(LogP Increase)

PROTOCOL: Wear Neoprene/Nitrile Gloves
(Double glove recommended)

PROTOCOL: Store under Inert Gas
(Prevent Carbonate formation)

Click to download full resolution via product page

Caption: Structural dissection of toxicity risks. The amine core drives corrosivity, while the

lipophilic tail enhances absorption.[1]

PART 3: Operational Safety & Handling Protocols
Storage & Stability

Atmosphere: Hygroscopic and sensitive to CO
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.[1] Store under Argon or Nitrogen.[1]

Temperature: Refrigerator (2-8°C) recommended to minimize degradation.[1]

Incompatibilities: Strong oxidizing agents (peroxides), Acid chlorides, Anhydrides, Strong

acids.[1]

Experimental Handling (The Self-Validating Protocol)
Do not rely on standard fume hood airflow alone. Use this checklist:

Barrier Verification:

Gloves: Nitrile (0.11 mm) is minimum.[1] For prolonged use, use Laminate (PE/EVOH)

gloves due to the compound's penetrating organic nature.[1]

Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Face shield required if handling >10g.[1]

Quenching Check: Before disposal or workup, verify pH. Do not add acidic waste directly to

the basic amine waste stream without neutralization (exotherm risk).[1]

Vapor Control: All weighing must occur inside a fume hood. If the compound is an oil, use a

syringe/septum technique to transfer to avoid open-air exposure.[1]

Synthesis Workflow Integration
When using this building block in synthesis (e.g., Amide coupling or Alkylation):

Reaction Monitoring: The secondary amine is nucleophilic.[1] Monitor disappearance by TLC

(stain with Ninhydrin or Dragendorff’s reagent).[1]

Workup Caution: Acidic workups will protonate the piperidine, pulling it into the aqueous

layer.[1] To recover the free base, the aqueous layer must be basified (pH > 12) and

extracted with DCM.[1]

PART 4: Emergency Response & Disposal[1][10]
Spill Management Logic
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Small Spill (<10 mL): Absorb with vermiculite.[1] Neutralize with dilute acetic acid or sodium

bisulfate on the absorbent, not the neat chemical.[1]

Large Spill: Evacuate. The compound is combustible and corrosive.[1][4][8][9][10]

Firefighters must use SCBA to avoid inhaling toxic nitrogen oxides (NOx).[1][7]

First Aid (Causality-Driven)[1]
Skin Contact: Immediate flush (15 mins).[1][5][9] Reasoning: Alkaline burns penetrate deep

before pain is felt.[1] Do not wait for symptoms.

Eye Contact: Irrigate immediately.[1][11][5][6][9] Reasoning: High pH causes rapid corneal

opacification.[1]

Ingestion: Do NOT induce vomiting. Reasoning: Re-exposure of the esophagus to the

corrosive amine causes perforation risk.[1]

Emergency Decision Tree

Accidental Release Identify Type

Skin/Eye Contact

Bench Spill

Flush Water >15min
(Remove Contacts)

Absorb -> Neutralize
(Weak Acid)

Seek Medical Attention
(Show Structure)

Dispose as
Basic Organic Waste

Click to download full resolution via product page

Caption: Immediate response logic for exposure vs. environmental release.[1]

Disposal Considerations
Waste Stream: Basic Organic Waste (Non-Halogenated, unless solvents dictate otherwise).

[1]

Protocol: Dissolve in a combustible solvent (e.g., Ethanol) and incinerate in a chemical

incinerator equipped with an afterburner and scrubber (to handle NOx).[1]

Never: Pour down the drain. The phenoxy ether moiety poses aquatic risks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3171931/docs#comprehensive-safety-handling-
guide-3-3-ethylphenoxy-methyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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